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This technical guide provides a comprehensive overview of the dislocation dynamics in D03
ordered iron aluminides, specifically focusing on Fe3Al. The content delves into the
fundamental mechanisms governing plastic deformation, the influence of temperature and
alloying on mechanical properties, and the advanced experimental and computational
techniques used to investigate these phenomena.

Introduction to D03 Ordered Iron Aluminides

Iron aluminides, particularly those with the D03 crystal structure, are intermetallic compounds
that offer a compelling combination of low density, excellent oxidation and corrosion resistance,
and high strength at elevated temperatures.[1] However, their application has been historically
limited by low room temperature ductility and a decrease in strength above 600 °C.[1]
Understanding the dynamics of dislocations, the primary carriers of plastic deformation in
crystalline materials, is crucial for overcoming these limitations and designing improved alloys.
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The D03 structure of Fe3Al is an ordered derivative of the body-centered cubic (BCC) lattice.[2]
This ordered arrangement gives rise to unique dislocation characteristics, including the
formation of superdislocations and their interaction with anti-phase boundaries (APBs), which
are planar defects that disrupt the perfect ordering of the crystal lattice.[1]

The D03 Crystal Structure and Anti-Phase
Boundaries

The D03 crystal structure is characterized by a large cubic unit cell containing 16 atoms. This
ordered arrangement leads to the formation of two primary types of anti-phase boundaries
(APBs) when the material is deformed or undergoes phase transformations.[1]

e B2-type APB (APB1): This boundary is formed during the A2 to B2 ordering transformation
and has a fault vector of ao/4 <111>, where ao is the lattice parameter of the D03 unit cell.[1]

o DO3-type APB (APB2): This boundary is associated with the B2 to D03 transformation and
has a fault vector of ao/2 <100>.[1]

The presence and energy of these APBs play a critical role in dislocation motion and the overall
mechanical behavior of D03 iron aluminides.

D03 Crystal Structure of Fe3Al.

Superdislocations and their Dissociation

In the DO3 lattice, the slip direction is typically along the close-packed <111> direction on the
{110} plane. A perfect dislocation in this structure is a superdislocation with a Burgers vector of
<111>. This superdislocation is energetically unstable and dissociates into four smaller
dislocations, known as superpartials, each with a Burgers vector of 1/4<111>. These
superpartials are bound together by strips of APBs.

The dissociation of a <111> superdislocation can be represented as: <111> - 1/4<111> +
APB1 + 1/4<111> + APB2 + 1/4<111> + APB1 + 1/4<111>

This dissociation into fourfold superdislocations is a key reason for the difficult deformation of
D03 Fe3Al alloys.[3] The movement of this complex dislocation structure requires the
coordinated motion of all four superpartials, which can be energetically demanding.
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Dissociation of a <111> superdislocation.

Dislocation Motion and Deformation Mechanisms

The plastic deformation of DO3 iron aluminides is governed by the motion of these
superdislocations. In-situ transmission electron microscopy (TEM) experiments have revealed
three distinct modes of dislocation motion.[4]

e Mode I: An uncoupled 1/4<111> superpartial dislocation moves independently, creating a
nearest-neighbor antiphase boundary (NNAPB) behind it.[4] This mode can lead to
pseudoelasticity, where the APB pulls the superpartial back upon unloading to reduce its
energy.

e Mode II: A pair of coupled 1/4<111> superpartial dislocations move together, trailing a next-
nearest-neighbor antiphase boundary (NNNAPB).[4]

e Mode IlI: A group of four 1/4<111> superpartials move in unison, creating both NNAPB and
NNNAPB.[4]

The dominant deformation mechanism depends on factors such as temperature, strain rate,
and the presence of alloying elements. For instance, the addition of manganese to D03 Fe3Al
can retard the motion of fourfold superdislocations, promoting the movement of twofold
superdislocations which then decompose into unit dislocations, leading to improved ductility.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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